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The landscape of oncology research features a multitude of therapeutic candidates, and the

designation "Antitumor agent-107" has been assigned to several distinct investigational drugs.

This guide provides a comparative analysis of the available experimental data for these agents,

focusing on the reproducibility of their reported antitumor effects. We will delve into the

performance of ICT-107, DSP107, AbGn-107, AUR107, and SOT-107, comparing their clinical

and preclinical findings with relevant alternatives and standard-of-care treatments. Detailed

experimental protocols and signaling pathway diagrams are provided to offer researchers,

scientists, and drug development professionals a comprehensive resource for evaluating these

novel therapies.

ICT-107: A Dendritic Cell Vaccine for Glioblastoma
ICT-107 is an autologous dendritic cell vaccine designed to elicit an immune response against

six tumor-associated antigens expressed on glioblastoma (GBM) cells.[1][2] Clinical trials have

investigated its efficacy in newly diagnosed GBM patients, with results that highlight the

complexities of immunotherapy and the challenges of reproducing outcomes across different

study phases.
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Comparison of Clinical Trial Data: ICT-107 vs. Standard
of Care
The standard of care for newly diagnosed GBM typically involves surgical resection followed by

radiation and chemotherapy with temozolomide. Clinical trials of ICT-107 have been conducted

as an adjuvant to this standard therapy.

Metric
Phase I Trial
(Adjuvant ICT-
107)

Historical
Control
(Standard of
Care Alone)

Phase II Trial
(ICT-107 Arm)

Phase II Trial
(Control Arm)

One-Year Overall

Survival
100% 61.1% Not Reported Not Reported

Two-Year Overall

Survival
80% 26.5%

Not Statistically

Significant vs.

Control

Not Statistically

Significant vs.

ICT-107

Median Overall

Survival (OS)

Not Reached at

26.4 months
~15 months

Favored ICT-107

by 2.0 months

(not statistically

significant)

-

Median

Progression-Free

Survival (PFS)

17.7 months 6.9 months

Significantly

increased by 2.2

months

(p=0.011)

-

Experimental Protocols:

ICT-107 Phase II Clinical Trial Protocol (NCT01280552):

Patient Population: Newly diagnosed GBM patients who have undergone surgical resection

and concurrent chemoradiotherapy. Patients were required to be HLA-A1+ and/or HLA-A2+.

[3]

Study Design: A randomized, double-blind, placebo-controlled trial.[3]
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Treatment Regimen:

Patients were randomized (2:1) to receive either ICT-107 or a placebo (unpulsed dendritic

cells).[3]

Induction phase: Four weekly intradermal injections of ICT-107 or placebo.

Maintenance phase: Vaccinations at 1, 3, and 6 months, and then every 6 months

thereafter, alongside adjuvant temozolomide.

Endpoints: The primary endpoint was overall survival (OS). Secondary endpoints included

progression-free survival (PFS), safety, and immune response.

Signaling Pathway and Experimental Workflow:
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ICT-107 Mechanism of Action
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Caption: Mechanism of action for the ICT-107 dendritic cell vaccine.

DSP107: A Bi-specific Fusion Protein for Solid
Tumors
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DSP107 is a first-in-class bi-specific fusion protein that targets both CD47 and 4-1BB. This dual

mechanism is designed to block the "don't eat me" signal on cancer cells while simultaneously

providing a costimulatory signal to T cells. It has shown promising results in a Phase 1/2 clinical

trial, particularly in combination with the immune checkpoint inhibitor atezolizumab for

metastatic microsatellite stable colorectal cancer (MSS-CRC).

Comparison of Clinical Trial Data: DSP107 in Colorectal
Cancer
DSP107 has been evaluated as a monotherapy and in combination with atezolizumab in a

heavily pre-treated MSS-CRC patient population.

Metric
DSP107
Monotherapy
(n=19)

DSP107 +
Atezolizumab
(n=21)

Standard of Care
(Regorafenib/Lons
urf - historical)

Median Overall

Survival (OS)

8.1 months (as of May

2025)

17 months (as of May

2025)
~6-7 months

Disease Control Rate 21% 62% ~40-50%

Objective Response -

1 Complete

Response, 1 Partial

Response

Very low (<2%)

Experimental Protocols:

DSP107 Phase 1/2 Clinical Trial Protocol (NCT04440735):

Patient Population: Patients with advanced solid tumors that are not amenable to surgical

resection or other approved therapies. The dose expansion cohort included patients with 3rd

line MSS colorectal cancer.

Study Design: An open-label, multi-center, Phase 1/2 dose-escalation and expansion study.

Treatment Regimen:

Monotherapy: Weekly intravenous infusions of DSP107.
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Combination Therapy: Weekly intravenous infusions of 10 mg/kg DSP107 and

atezolizumab (1200 mg) every three weeks.

Endpoints: Primary objectives were to determine safety and tolerability. Secondary objectives

included assessing preliminary efficacy.

Signaling Pathway and Experimental Workflow:
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Caption: Dual mechanism of action of DSP107.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12384400/docs?utm_src=pdf-body-img#reproducibility-of-antitumor-agent-107-experiments-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


AbGn-107: An Antibody-Drug Conjugate for
Gastrointestinal Cancers
AbGn-107 is an antibody-drug conjugate (ADC) that targets the AG-7 antigen, a glycol-epitope

expressed in various gastrointestinal malignancies. A Phase Ia clinical trial has assessed its

safety and preliminary efficacy.

Clinical Trial Data: AbGn-107 in Advanced GI Cancers
The Phase Ia trial enrolled patients with chemo-refractory gastric, colorectal, pancreatic, or

biliary cancer.

Metric AbGn-107 Phase Ia Trial (NCT02908451)

Number of Patients 39 in dose escalation, 7 in cohort expansion

Best Response
1 Partial Response (2.6%), 18 Stable Disease

(46.2%)

Disease Control > 6 months 6 subjects (13.0%)

Experimental Protocols:

AbGn-107 Phase Ia Clinical Trial Protocol (NCT02908451):

Patient Population: Patients with chemo-refractory, locally advanced, recurrent, or metastatic

gastric, colorectal, pancreatic, or biliary cancer.

Study Design: A standard 3+3 dose-escalation design.

Treatment Regimen: Intravenous doses ranging from 0.1 mg/kg every 4 weeks to 1.0 mg/kg

every 2 weeks.

Endpoints: Primary objectives were safety and determination of the maximum tolerated

dose. Secondary objectives included efficacy defined by objective response rate.

Experimental Workflow:
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AbGn-107 Experimental Workflow
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Caption: Workflow for the Phase Ia clinical trial of AbGn-107.

AUR107 and SOT-107: Emerging Antitumor Agents
Information on AUR107 and SOT-107 is more preliminary, with limited publicly available data

on experimental reproducibility.

AUR107 is an oral, dual inhibitor of CBP and p300 and is currently in a Phase 1 clinical trial

(SHAKTI-1, NCT05865002) for relapsed advanced solid tumors. Preclinical studies have
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reportedly shown excellent efficacy with a good therapeutic margin, but quantitative data is not

yet widely available.

SOT-107 is a conjugate of transferrin and diphtheria toxin designed to treat high-grade gliomas.

Its mechanism involves transferrin-mediated delivery of the toxin to cancer cells. While a Phase

3 trial for glioblastoma is listed as completed, detailed results and data for assessing

reproducibility are not readily accessible in the public domain.

Due to the limited availability of detailed, peer-reviewed experimental data for AUR107 and

SOT-107, a comprehensive comparison of their reproducibility is not feasible at this time.

Further publication of preclinical and clinical trial results is necessary to enable a thorough

evaluation.

In conclusion, the various "Antitumor agent-107" candidates represent a diverse range of

therapeutic modalities. While promising data has emerged for agents like ICT-107 and

DSP107, the reproducibility of clinical outcomes, particularly for ICT-107 between its Phase I

and II trials, underscores the importance of robust, well-controlled studies. For all these agents,

the future publication of more detailed experimental protocols and comprehensive datasets will

be crucial for the scientific community to fully assess their therapeutic potential and the

reproducibility of their effects.
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107-experiments-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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